![molecular formula C11H13BrO4 B7969302 2-(2-Bromo-4,5-dimethoxyphenyl)-1,3-dioxolane CAS No. 103477-58-3](/img/structure/B7969302.png)
2-(2-Bromo-4,5-dimethoxyphenyl)-1,3-dioxolane
Overview
Description
2-(2-Bromo-4,5-dimethoxyphenyl)-1,3-dioxolane is a useful research compound. Its molecular formula is C11H13BrO4 and its molecular weight is 289.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(2-Bromo-4,5-dimethoxyphenyl)-1,3-dioxolane suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-Bromo-4,5-dimethoxyphenyl)-1,3-dioxolane including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Key Intermediates in Pharmaceuticals : This compound is used in the synthesis of key pharmaceutical intermediates. For example, it was employed in the synthesis of a key intermediate of justicidin G using microreactor technology, providing a high yield and more efficient reaction conditions compared to conventional methods (Wu, 2013).
Role in Heterocyclic Systems Synthesis : It serves as a precursor in the synthesis of various heterocyclic systems. A study demonstrated its use in forming different heterocyclic compounds, showcasing its versatility in organic synthesis (Bogolyubov et al., 2004).
Intermediate in Organic Reactions : This chemical is an intermediate in multiple synthetic pathways. For instance, it was synthesized from its intermediates via a series of reactions involving benzaldehyde condensation and bromation (Sun Xiao-qiang, 2009).
Structural and Conformational Studies : Research has been conducted on similar compounds to study their structure and preferred conformations, contributing to a better understanding of their chemical behavior (Irurre et al., 1992).
Polymerization and Ring-Opening Reactions : Studies show its application in polymerization reactions with various cationic catalysts, leading to a mixture of ring-opened poly(keto ether) and dihydrofuranone derivative (장원철 et al., 1999).
Fluorescence Emission and Charge-Transfer Studies : It has been used to synthesize compounds that exhibit green fluorescence and are involved in charge-transfer excited states, indicating its potential in materials science and photophysical studies (García-Hernández & Gabbaï, 2009).
properties
IUPAC Name |
2-(2-bromo-4,5-dimethoxyphenyl)-1,3-dioxolane | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13BrO4/c1-13-9-5-7(11-15-3-4-16-11)8(12)6-10(9)14-2/h5-6,11H,3-4H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UUHANZROYPDHAB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C(=C1)C2OCCO2)Br)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13BrO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80547983 | |
Record name | 2-(2-Bromo-4,5-dimethoxyphenyl)-1,3-dioxolane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80547983 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
289.12 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-Bromo-4,5-dimethoxyphenyl)-1,3-dioxolane | |
CAS RN |
103477-58-3 | |
Record name | 2-(2-Bromo-4,5-dimethoxyphenyl)-1,3-dioxolane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80547983 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.